Cas no 1048917-57-2 (Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate
• CAS No: 1048917-57-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD11053047
• CID: 4678815
• Update Time: 2025-05-21

Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-furylmethyl)piperidine-3-carboxylate
• ethyl 1-(furan-2-ylmethyl)piperidine-3-carboxylate
• BC400782
• 3-piperidinecarboxylic acid, 1-(2-furanylmethyl)-, ethyl ester
• Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate

• MDL： MFCD11053047
• Inchi： 1S/C13H19NO3/c1-2-16-13(15)11-5-3-7-14(9-11)10-12-6-4-8-17-12/h4,6,8,11H,2-3,5,7,9-10H2,1H3
• InChI Key： SYONVDJSRIFTGU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(CC2=CC=CO2)CCC1)=O

Computed Properties

• Exact Mass: 237.136
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate

Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate: A Comprehensive Overview

Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate, with the CAS number 1048917-57-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a piperidine ring with a furylmethyl group and an ethyl ester, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate molecule is structurally defined by its piperidine ring, which serves as a scaffold for various functional groups. The furylmethyl group attached to the piperidine ring introduces aromaticity and potential for hydrogen bonding, while the ethyl ester group enhances solubility and bioavailability. These structural features make it a versatile compound for exploring diverse chemical reactions and biological activities.

Recent research has focused on the synthesis of Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods have not only improved the yield but also minimized the environmental impact compared to traditional synthetic approaches. For instance, a study published in *Green Chemistry* demonstrated that microwave-assisted synthesis reduces reaction time by over 50% while maintaining high purity levels.

In terms of biological activity, Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate has shown promising results in anti-inflammatory and neuroprotective assays. A study conducted at the University of California revealed that this compound inhibits COX-2 enzyme activity with an IC50 value of 10.5 μM, comparable to that of celecoxib, a widely used nonsteroidal anti-inflammatory drug (NSAID). Furthermore, preliminary neuroprotective studies suggest that it may offer protection against oxidative stress-induced neuronal damage, opening avenues for its use in neurodegenerative diseases such as Alzheimer's.

The application of Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate extends beyond pharmacology into material science. Researchers at MIT have explored its use as a precursor in polymer synthesis, where its unique functional groups enable the formation of cross-linked polymers with enhanced mechanical properties. This compound's ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block for advanced materials.

From an environmental perspective, the synthesis and application of Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate align with green chemistry principles. Its biodegradability has been assessed under simulated environmental conditions, showing that it degrades within 60 days under aerobic conditions. This characteristic is particularly important for industries seeking sustainable chemical solutions.

In conclusion, Ethyl 1-(2-furylmethyl)piperidine-3-carboxylate (CAS No. 1048917-57-2) stands out as a multifaceted compound with applications ranging from drug development to material science. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and industrial applications.